Cas no 658695-85-3 (5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid)
5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid
- 5-(1H-pyrazolo[5,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid
- ethyl 5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylate
- L10116
- 658695-85-3
- 5-{2H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid
- SXXZQEFCLXGQEU-UHFFFAOYSA-N
- AKOS037646933
- EN300-26197733
- AKOS022184249
- 5-{1H-PYRAZOLO[3,4-B]PYRIDIN-3-YL}-1H-PYRROLE-3-CARBOXYLIC ACID
- SCHEMBL5536781
- AS-71587
- SB63679
-
- MDL: MFCD20528381
- Inchi: 1S/C11H8N4O2/c16-11(17)6-4-8(13-5-6)9-7-2-1-3-12-10(7)15-14-9/h1-5,13H,(H,16,17)(H,12,14,15)
- InChI Key: SXXZQEFCLXGQEU-UHFFFAOYSA-N
- SMILES: OC(C1=CNC(=C1)C1=C2C=CC=NC2=NN1)=O
Computed Properties
- Exact Mass: 228.06484
- Monoisotopic Mass: 228.06472551g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 312
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 94.7Ų
Experimental Properties
- Density: 1.65
- PSA: 94.66
5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | H90600-100mg |
5-(1H-pyrazolo[5,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 97% | 100mg |
¥910.0 | 2023-09-07 | |
| Chemenu | CM152106-1g |
5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 1g |
$*** | 2023-05-29 | |
| eNovation Chemicals LLC | Y0996465-5g |
5-(1H-pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 5g |
$1080 | 2024-08-02 | |
| Enamine | EN300-26197733-0.05g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 0.05g |
$226.0 | 2024-06-18 | |
| Enamine | EN300-26197733-0.1g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 0.1g |
$337.0 | 2024-06-18 | |
| Enamine | EN300-26197733-0.25g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 0.25g |
$481.0 | 2024-06-18 | |
| Enamine | EN300-26197733-0.5g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 0.5g |
$758.0 | 2024-06-18 | |
| Enamine | EN300-26197733-1.0g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 1.0g |
$971.0 | 2024-06-18 | |
| Enamine | EN300-26197733-2.5g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 2.5g |
$1903.0 | 2024-06-18 | |
| Enamine | EN300-26197733-5.0g |
5-{1H-pyrazolo[3,4-b]pyridin-3-yl}-1H-pyrrole-3-carboxylic acid |
658695-85-3 | 95% | 5.0g |
$2816.0 | 2024-06-18 |
5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
Additional information on 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid
5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid: A Comprehensive Overview of Its Properties and Applications
5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid (CAS No. 658695-85-3) is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazolo[3,4-b]pyridine and pyrrole-3-carboxylic acid moieties, exhibits a range of interesting chemical and biological properties. Researchers are particularly interested in its potential as a pharmacophore for designing novel therapeutic agents.
The structural complexity of 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid makes it an attractive candidate for various applications. Its heterocyclic framework is known to interact with biological targets, which is why it is frequently explored in the development of kinase inhibitors and other small-molecule drugs. The presence of the carboxylic acid group further enhances its versatility, allowing for easy derivatization and modification to improve solubility and bioavailability.
In recent years, the demand for 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid has increased due to its potential role in addressing unmet medical needs. For instance, it has been investigated in the context of cancer research, where its ability to modulate specific signaling pathways could lead to new treatment options. Additionally, its application in neurodegenerative diseases and inflammatory disorders is an area of active exploration, aligning with current trends in precision medicine and personalized therapies.
The synthesis of 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid typically involves multi-step organic reactions, including cyclization and functional group interconversion. Researchers often employ advanced techniques such as microwave-assisted synthesis or flow chemistry to optimize yields and reduce reaction times. These innovations reflect the growing emphasis on sustainable and efficient synthetic methodologies in the pharmaceutical industry.
From a commercial perspective, 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid is available through specialized chemical suppliers, often in high purity grades suitable for research and development. Its market growth is driven by the expanding drug discovery sector and the increasing focus on targeted therapies. Companies are also investing in scalable production methods to meet the rising demand from academic and industrial laboratories.
For researchers working with 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid, proper handling and storage are essential to maintain its stability. The compound should be stored in a cool, dry environment, preferably under inert conditions, to prevent degradation. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly used to verify its purity and structural integrity.
Looking ahead, the future of 5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid appears promising, with ongoing studies exploring its potential in novel therapeutic areas. As the scientific community continues to uncover its mechanisms of action and optimize its pharmacological profile, this compound is likely to play a pivotal role in the next generation of biologically active molecules. Its versatility and unique properties make it a valuable asset in the toolkit of modern chemists and pharmacologists.
658695-85-3 (5-(1H-Pyrazolo[3,4-b]pyridin-3-yl)-1H-pyrrole-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)